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Perfluamine: A Comprehensive Technical Guide
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Abstract
Perfluamine, a perfluorinated tertiary amine, is a synthetic compound with a unique

combination of physical and chemical properties that have garnered interest in various

scientific and industrial fields. Its high gas-dissolving capacity, chemical inertness, and thermal

stability make it a candidate for applications ranging from oxygen therapeutics to electronic

coolants. This technical guide provides an in-depth overview of the core physical and chemical

properties of Perfluamine, including its synthesis and analytical methodologies. The

information is presented to support researchers, scientists, and drug development

professionals in their understanding and potential application of this compound.

Introduction
Perfluamine, also known as perfluorotripropylamine, is a fluorocarbon and a derivative of

tripropylamine where all hydrogen atoms have been replaced by fluorine atoms. This extensive

fluorination imparts remarkable properties, including high density, low surface tension, and a

high capacity for dissolving respiratory gases, which is a key characteristic for its investigation

as a component in blood substitutes.[1][2][3] Its chemical stability and inertness are attributed

to the strength of the carbon-fluorine bond.[4] This document details the known physical and

chemical characteristics of Perfluamine, methods for its synthesis and analysis, and a

discussion of its potential applications and biological interactions.
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Physical Properties
Perfluamine is a colorless and odorless liquid at room temperature.[5] Its physical properties

are summarized in the table below.

Property Value References

Molecular Formula C9F21N [1][6][7]

Molecular Weight 521.07 g/mol [1][2][6]

Appearance Colorless, odorless, clear liquid [5][8]

Density 1.82 g/cm³ at 25 °C [8][9]

Melting Point -52 °C [3][8]

Boiling Point 125 - 135 °C [3][8][10]

Vapor Pressure 5.16 hPa at 20 °C [3][10]

Refractive Index 1.279 at 20 °C [3][8]

Flash Point 32.4 °C [1][5]

Chemical Properties
The chemical properties of Perfluamine are largely defined by its perfluorinated structure,

which confers high stability and inertness.
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Property Description References

Solubility

Practically insoluble in water.

Slightly soluble in DMSO and

methanol.

[3][8][11]

pKa (Predicted) -27.02 ± 0.50 [3]

Chemical Stability

Highly stable and resistant to

degradation under

environmental conditions.[4]

Stable under recommended

storage conditions.[12]

[4][12]

Reactivity

Generally unreactive with

acids, bases, and oxidizing

agents.[4] Incompatible with

strong acids/alkalis and strong

oxidizing/reducing agents.[12]

[4][12]

LogP 5.3 - 6.1 [3]

Experimental Protocols
Detailed experimental protocols for the determination of all physical and chemical properties of

Perfluamine are not readily available in the public domain. However, standardized methods for

determining the properties of liquid organic compounds and perfluorocarbons are applicable.

Determination of Boiling Point (General Method)
A standard method for determining the boiling point of a liquid like Perfluamine involves

distillation.
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Apparatus Setup

Procedure

Distillation Flask with Sample

Place sample in distillation flask

Heating Mantle

Heat the flask gently

Heat Source

Thermometer

Record temperature at which liquid boils and vapor condenses

Measures Temperature

Condenser

Collect distillate

Cools Vapor

Receiving Flask

Assemble apparatus
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Preparation

Saturation

Measurement

Degas Perfluamine sample

Introduce known volume of gas (e.g., O2)

Equilibrate at constant temperature and pressure

Measure the volume of dissolved gas

Calculate solubility
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Sample Preparation

Gas Chromatography

Mass Spectrometry

Dissolve Perfluamine in a suitable solvent

Inject sample into GC

Separate components in the column

Ionize separated components

Detect and identify ions based on mass-to-charge ratio

Quantify purity based on peak area
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Reactants

Electrochemical Fluorination

Products

Purification

Tripropylamine (C9H21N)

Electrolysis in a Simons Cell
(Nickel Anode)

Anhydrous Hydrogen Fluoride (HF)

Perfluamine (C9F21N) Hydrogen Gas (H2)

Washing and Neutralization

Distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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